(4-Chloro-phenyl)-(neopentyl)-amine

• Molecular Formula: C11H16ClN
• Molecular Weight: 197.70 g/mol
• IUPAC Name: 4-chloro-N-(2,2-dimethylpropyl)aniline
• InChI: InChI=1S/C11H16ClN/c1-11(2,3)8-13-10-6-4-9(12)5-7-10/h4-7,13H,8H2,1-3H3
• InChI Key: LBHFVLKDBLYKHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CNC1=CC=C(C=C1)Cl

Description

(4-Chloro-phenyl)-(neopentyl)-amine is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pivalaldehyde (20.4 g, 236 mmol, 25.6 mL) was added to a solution of 4-chloroaniline (30.2 g, 236 mmol) in concentrated acetic acid (475 mL) at ambient temperature. After 1.5 hour, the reaction mixture was cooled to 0° C. and sodium borohydride (11.7 g, 307 mmol) was added portionwise over 15 minutes After stirring for 1 hour, the resulting mixture was diluted with water and extracted with ethyl acetate (3×). The combined organics were washed successively with water (3×), aqueous 2N sodium hydroxide (2×), saturated aqueous sodium bicarbonate, and saturated aqueous sodium chloride, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to give 47.2 g (99%) of the title compound as an off-white solid which was taken on crude to the next step.